Mesityl oxide Mesityl oxide 4-Methyl-3-penten-2-one belongs to the volatile organic compounds (VOCs) class of chemicals.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Zinc chloride-catalyzed condensation of mesityl oxide with ethyl acetoacetate has been reported.
Mesityl oxide appears as a colorless, oily liquid with a pungent honey-like odor. Flash point 87°F. Less dense than water and slightly soluble in water. Vapors heavier than air. Used in paint removers, as a solvent for plastics, and as an insect repellent.
, also known as 3-isohexen-2-one or fema 3368, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a sweet, acrylic, and chemical tasting compound that can be found in a number of food items such as red bell pepper, pepper (c. annuum), green bell pepper, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
4-Methyl-3-penten-2-one, 9CI is an olefinic compound. It derives from an acrylic acid.
Brand Name: Vulcanchem
CAS No.: 141-79-7
VCID: VC20857609
InChI: InChI=1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3
SMILES: CC(=CC(=O)C)C
Molecular Formula: C6H10O
(CH3)2C=CH-COCH3
C6H10O
Molecular Weight: 98.14 g/mol

Mesityl oxide

CAS No.: 141-79-7

Cat. No.: VC20857609

Molecular Formula: C6H10O
(CH3)2C=CH-COCH3
C6H10O

Molecular Weight: 98.14 g/mol

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Mesityl oxide - 141-79-7

Specification

Description 4-Methyl-3-penten-2-one belongs to the volatile organic compounds (VOCs) class of chemicals.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Zinc chloride-catalyzed condensation of mesityl oxide with ethyl acetoacetate has been reported.
Mesityl oxide appears as a colorless, oily liquid with a pungent honey-like odor. Flash point 87°F. Less dense than water and slightly soluble in water. Vapors heavier than air. Used in paint removers, as a solvent for plastics, and as an insect repellent.
, also known as 3-isohexen-2-one or fema 3368, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a sweet, acrylic, and chemical tasting compound that can be found in a number of food items such as red bell pepper, pepper (c. annuum), green bell pepper, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
4-Methyl-3-penten-2-one, 9CI is an olefinic compound. It derives from an acrylic acid.
CAS No. 141-79-7
Molecular Formula C6H10O
(CH3)2C=CH-COCH3
C6H10O
Molecular Weight 98.14 g/mol
IUPAC Name 4-methylpent-3-en-2-one
Standard InChI InChI=1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3
Standard InChI Key SHOJXDKTYKFBRD-UHFFFAOYSA-N
Impurities 4-Methyl-4-penten-2-one is the precursor of methyl isobutyl ketone ... and can be produced from acetone in a single- or a two-step process. Pure mesityl oxide is obtained by azeotropic distillation of the crude water-containing product. Subsequent purification by removal of the accompanying impurities, such as mesitylene and phorone ... is effected by distillation.
SMILES CC(=CC(=O)C)C
Canonical SMILES CC(=CC(=O)C)C
Boiling Point 266 °F at 760 mm Hg (USCG, 1999)
130.0 °C
130 °C at 760 mm Hg
130 °C
266°F
Colorform Oily, colorless to light-yellow liquid
Flash Point 73 °F (USCG, 1999)
87 °F (31 °C) (Closed cup)
25 °C c.c.
87°F
Melting Point -51 °F (USCG, 1999)
-59.0 °C
Mp -41.5 ° (-59 °)
-59 °C
-41.5°C
-41.5 °C
-52°F

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